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Compound of Interest

Compound Name: beta-D-2-Deoxyribose

Cat. No.: B1605941 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for beta-D-2-Deoxyribose, including operational and disposal plans

in a procedural, step-by-step format to directly address your operational questions.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling beta-D-2-Deoxyribose, a non-hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1] The

following table summarizes the recommended PPE and engineering controls.
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Control Specification Purpose

Ventilation
Work in a well-ventilated area.

[2][3]

To keep airborne

concentrations low and avoid

inhalation of dust.[2][4]

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles.[2][5][6]

To protect eyes from potential

irritation.[2]

Skin Protection
Wear a lab coat and chemical-

resistant gloves.[3][7]

To prevent skin contact and

potential irritation.[2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[6] If dust is

generated or exposure limits

are exceeded, use a NIOSH-

approved respirator.[3][5]

To avoid respiratory tract

irritation from dust inhalation.

[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling beta-D-2-Deoxyribose ensures safety and maintains the

integrity of the compound.

Receipt and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly closed container in a dry, cool, and well-ventilated

place.[2][5] Avoid exposure to excess heat and strong oxidizing agents.[2][6] The

recommended storage temperature is typically between 2-8°C.[4]

Handling and Weighing
Preparation: Don the appropriate PPE as outlined in the table above.

Work Area: Prepare a clean, designated workspace, preferably within a chemical fume hood

if there is a potential for dust generation.[7]
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Weighing:

Use a clean, tared weigh boat or glassine paper on an analytical balance.

Handle the container with care to minimize dust formation.

If any dust is generated, gently wipe the area with a damp cloth or paper towel and

dispose of it as chemical waste.[7]

Transfer: Carefully transfer the weighed beta-D-2-Deoxyribose to the reaction vessel.

Cleanup: After use, securely close the primary container. Clean all surfaces and equipment

used. Wash hands thoroughly after handling.[2][3]

Spill Response
In the event of a spill, follow these steps:

Alert Personnel: Immediately notify others in the vicinity.

Assess the Spill: Determine the size and nature of the spill. Avoid actions that could make

the dust airborne.[7]

Cleanup (Small Spill):

Ensure adequate ventilation.[2]

Carefully sweep up the solid material and place it into a suitable, closed container for

disposal.[2][7]

Avoid dry sweeping to prevent dust generation; slightly moisten the material if necessary.

[7]

Decontamination: Clean the spill area thoroughly with soap and water.[7]

Disposal Plan
beta-D-2-Deoxyribose is generally not considered a hazardous waste.[1][7] However, disposal

procedures must align with institutional and local regulations.
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Waste Collection:

Collect waste beta-D-2-Deoxyribose and any contaminated materials (e.g., weigh boats,

paper towels) in a suitable, closed, and clearly labeled container.[1]

Do not mix with other chemical waste, especially hazardous materials.[1]

Container Disposal: Empty containers should be securely closed and disposed of as non-

hazardous solid waste, in accordance with institutional guidelines.[1]

Consult Regulations: Always consult your institution's specific waste disposal protocols and

local regulations for non-hazardous solid waste.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of beta-D-2-
Deoxyribose.

Property Value Source

Molecular Formula C5H10O4 [2][6]

Molecular Weight 134.13 g/mol [2][6]

Appearance
White to off-white crystalline

powder
[1][2][6]

Melting Point 91 °C / 195.8 °F [2][6]

Solubility Soluble in water [2][6]

pH 6.5-7.5 (5% aqueous solution) [6]

Visual Workflow Guides
The following diagrams illustrate the key processes for handling and disposing of beta-D-2-
Deoxyribose.
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Handling Workflow for beta-D-2-Deoxyribose
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Caption: General workflow for handling beta-D-2-Deoxyribose.
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Disposal Workflow for beta-D-2-Deoxyribose
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Caption: Decision-making logic for the disposal of beta-D-2-Deoxyribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_D_Ribose_d5_A_Guide_for_Laboratory_Professionals.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Deoxy-D-ribose.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY29072-100.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwczd5aDlvb3dpcXJ0ZjBqOWI1dXM3a2E5YjgxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzE0XzUzMy02Ny01XzItRGVveHktRC1yaWJvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENzE0XzUzMy02Ny01XzItRGVveHktRC1yaWJvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--1547ca1871562f99993f6c99a79606f4c68e0f43/MetaSci_MSID714_533-67-5_2-Deoxy-D-ribose.pdf
https://www.echemi.com/sds/2-deoxy-d-ribose-pid_Seven42500.html
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/handling_precautions_for_5_Deoxy_D_ribose_and_its_intermediates.pdf
https://www.benchchem.com/product/b1605941#personal-protective-equipment-for-handling-beta-d-2-deoxyribose
https://www.benchchem.com/product/b1605941#personal-protective-equipment-for-handling-beta-d-2-deoxyribose
https://www.benchchem.com/product/b1605941#personal-protective-equipment-for-handling-beta-d-2-deoxyribose
https://www.benchchem.com/product/b1605941#personal-protective-equipment-for-handling-beta-d-2-deoxyribose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

